Cas no 401-28-5 ((R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid)

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid structure
401-28-5 structure
Product Name:(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
CAS No:401-28-5
MF:C17H16FNO4
MW:317.311648368835
CID:324740
PubChem ID:14380136
Update Time:2025-09-27

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
    • CBZ-2-FLUORO-D-PHENYLALANINE
    • Phenylalanine,2-fluoro-N-[(phenylmethoxy)carbonyl]-
    • AK106118
    • ANW-73157
    • CTK8C4799
    • KB-209644
    • KB-48738
    • N-benzyloxycarbonyl-2-fluoro-phenylalanine
    • N-Benzyloxycarbonyl-2-fluor-phenylalanin
    • Z-DL-Phe(2F)
    • Z-Phe(2F)-OH
    • DTXSID50624573
    • 401-28-5
    • N-[(Benzyloxy)carbonyl]-2-fluoro-D-phenylalanine
    • Cbz-2-fluoro-D-Phe
    • (R)-2-(benzyloxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
    • SCHEMBL14438411
    • EN300-12576803
    • (2R)-3-(2-fluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
    • 7557-34-8
    • (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
    • (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoicacid
    • DB-336210
    • Inchi: 1S/C17H16FNO4/c18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1
    • InChI Key: GYJREHMTTLYKRJ-OAHLLOKOSA-N
    • SMILES: FC1C=CC=CC=1C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.10638
  • Monoisotopic Mass: 317.10633615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.073 g/l) (25 º C),
  • PSA: 75.63
  • LogP: 3.13870

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid Pricemore >>

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